Cas no 13779-49-2 (Phosphorodichloridic Acid)

• Product Name: Phosphorodichloridic Acid
• CAS No: 13779-49-2
• MF: Cl₂HO₂P
• MW: 134.886499166489
• CID: 2734562
• PubChem ID: 388542
• Update Time: 2025-06-08

Phosphorodichloridic Acid Chemical and Physical Properties

Names and Identifiers

• dichlorophosphoric acid
• Dichlorphosphorsaeure
• Dioxodichlorophosphorsaeure
• phosphodichloridic acid
• phosphoric dichloride
• phosphorodichloridic Acid
• 13779-49-2
• 52RI3NV68F
• Dichlorophosphinic Acid
• UNII-52RI3NV68F
• Phosphoric acid dichloranhydride
• Phosphorodichloridic Acid

• Inchi： 1S/Cl2HO2P/c1-5(2,3)4/h(H,3,4)
• InChI Key： WVPKAWVFTPWPDB-UHFFFAOYSA-N
• SMILES： ClP(=O)(O)Cl

Computed Properties

• Exact Mass: 133.90900
• Monoisotopic Mass: 133.9091217Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 62
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 47.11000
• LogP: 1.56440

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Halogen organides Halogen oxides

Additional information on Phosphorodichloridic Acid

Phosphorodichloridic Acid (CAS No. 13779-49-2): An Overview of Its Properties, Applications, and Recent Research

Phosphorodichloridic Acid (CAS No. 13779-49-2) is a significant compound in the field of chemistry and biochemistry, known for its unique properties and diverse applications. This compound, also referred to as phosphorus oxychloride, is a colorless liquid with a pungent odor. It is primarily used in the synthesis of various organic and inorganic compounds, particularly in the pharmaceutical and chemical industries.

The chemical formula of Phosphorodichloridic Acid is PCl₃O. It is a versatile reagent that can act as both an acid and a chlorinating agent. The compound is highly reactive and can participate in a wide range of chemical reactions, making it an essential component in many synthetic pathways. Its ability to form stable intermediates and derivatives has led to its widespread use in the development of new materials and pharmaceuticals.

In the pharmaceutical industry, Phosphorodichloridic Acid plays a crucial role in the synthesis of various drugs and drug intermediates. It is used to introduce phosphorus-containing functional groups into organic molecules, which can enhance the biological activity and stability of the final products. Recent research has shown that phosphorus-containing compounds derived from Phosphorodichloridic Acid have potential applications in the treatment of various diseases, including cancer and neurological disorders.

A study published in the Journal of Medicinal Chemistry highlighted the use of Phosphorodichloridic Acid in the synthesis of novel phosphonate prodrugs. These prodrugs are designed to improve the pharmacokinetic properties of existing drugs, such as increased solubility and reduced toxicity. The researchers found that the phosphonate derivatives exhibited enhanced efficacy and selectivity against cancer cells, demonstrating the potential of Phosphorodichloridic Acid in drug development.

In addition to its pharmaceutical applications, Phosphorodichloridic Acid is also used in the synthesis of organophosphorus compounds for agricultural purposes. These compounds are often employed as pesticides and herbicides due to their ability to target specific enzymes in pests without significantly affecting non-target organisms. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing these compounds using Phosphorodichloridic Acid.

The environmental impact of using Phosphorodichloridic Acid has been a topic of interest in recent years. Researchers are exploring ways to minimize its environmental footprint by developing more sustainable synthetic routes and improving waste management practices. A study published in Green Chemistry reported a novel catalytic method for synthesizing organophosphorus compounds from Phosphorodichloridic Acid, which significantly reduced waste generation and energy consumption compared to traditional methods.

The safety and handling of Phosphorodichloridic Acid are critical considerations due to its reactivity and potential hazards. Proper safety protocols, including appropriate personal protective equipment (PPE) and ventilation systems, should be followed when working with this compound. Additionally, it is important to store Phosphorodichloridic Acid in tightly sealed containers away from moisture and heat sources to prevent degradation and potential accidents.

In conclusion, Phosphorodichloridic Acid (CAS No. 13779-49-2) is a versatile compound with a wide range of applications in chemistry, biochemistry, and pharmaceuticals. Its unique properties make it an indispensable reagent in various synthetic processes, contributing to the development of new materials and drugs. Ongoing research continues to uncover new possibilities for its use, highlighting its importance in modern scientific endeavors.